2-(1-Benzyl-4-methyl-3-oxo-2-piperazinyl)-acetic acid

• IUPAC Name: 2-(1-benzyl-4-methyl-3-oxopiperazin-2-yl)acetic acid
• InChI: InChI=1S/C14H18N2O3/c1-15-7-8-16(10-11-5-3-2-4-6-11)12(14(15)19)9-13(17)18/h2-6,12H,7-10H2,1H3,(H,17,18)
• InChI Key: FNHJJLTYQXBIBO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C(C1=O)CC(=O)O)CC2=CC=CC=C2
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

2-(1-Benzyl-4-methyl-3-oxo-2-piperazinyl)-acetic acid (BMPAA) is a synthetic compound that has been used in a range of scientific research applications. BMPAA has been found to have a range of biochemical and physiological effects, and its use in laboratory experiments has been linked to a range of advantages and limitations.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound has been used in the synthesis of 2-(4-morpholinyl)- and 2-(piperazinyl)-5-(benzyl)thiazol-4-ones, highlighting its utility in forming complex thiazolones (Obushak et al., 2007).
• It is instrumental in the formation of 1, 4-Benzoxazine Analogues with significant antibacterial properties (Kadian et al., 2012).
• The compound contributes to the synthesis of chiral 3-oxo-6-[(phenylmethoxy)-carbonyl]-2-piperazineacetic acid esters, useful for presenting an aspartic acid side chain (Kogan & Rawson, 1992).

Antibacterial and Antimicrobial Properties

• It's involved in the creation of pyrido(2,3-d)pyrimidine antibacterial agents, showing effectiveness against gram-negative bacteria, including Pseudomonas aeruginosa (Matsumoto & Minami, 1975).
• Fluoroquinolone compounds synthesized using this compound have demonstrated notable antibacterial activity (Li et al., 2004).

Pharmaceutical Research

• It plays a role in the oxidative metabolism of novel antidepressants, as seen in studies involving Lu AA21004, indicating its relevance in drug metabolism studies (Hvenegaard et al., 2012).
• The compound has been used in the synthesis of novel annelated 2-oxopiperazines, indicating potential pharmaceutical applications (Svetlana et al., 2015).

Analytical Chemistry

• It is involved in the enantioresolution of anti-HIV quinolone derivatives, showcasing its use in the separation of enantiomers for therapeutic agents (Natalini et al., 2011).

Novel Synthesis Processes

• The compound is used in the synthesis of pyridazino[4,5-b]indole derivatives, emphasizing its role in creating novel chemical structures (Monge et al., 1986).
• It contributes to the novel synthesis of 2-substituted-4H-thieno[2,3-d][1,3] oxazin-4-one derivatives, further demonstrating its utility in creating unique chemical compounds (El-Ahl, 2000).

Drug Development

• It has been used in the synthesis of new Mannich bases of arylpyridazinones, which have shown analgesic and anti-inflammatory properties (Gökçe et al., 2005).
• The compound is involved in the synthesis of unique substituted 3-oxo-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazole-1-carboxamides, a process that highlights its role in drug development (Ghandi et al., 2010).